Cas no 2228958-22-1 (N-4-(2-fluoro-1-hydroxyethyl)phenylacetamide)

• Product Name: N-4-(2-fluoro-1-hydroxyethyl)phenylacetamide
• CAS No: 2228958-22-1
• MF: C₁₀H₁₂FNO₂
• MW: 197.206186294556
• CID: 6494098
• PubChem ID: 165626662
• Update Time: 2025-05-30

N-4-(2-fluoro-1-hydroxyethyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-4-(2-fluoro-1-hydroxyethyl)phenylacetamide
• 2228958-22-1
• EN300-1786130
• N-[4-(2-fluoro-1-hydroxyethyl)phenyl]acetamide

• Inchi： 1S/C10H12FNO2/c1-7(13)12-9-4-2-8(3-5-9)10(14)6-11/h2-5,10,14H,6H2,1H3,(H,12,13)
• InChI Key： KKMMNBQLUKQMOB-UHFFFAOYSA-N
• SMILES： FCC(C1C=CC(=CC=1)NC(C)=O)O

Computed Properties

• Exact Mass: 197.08520679g/mol
• Monoisotopic Mass: 197.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 49.3Ų

Additional information on N-4-(2-fluoro-1-hydroxyethyl)phenylacetamide

Comprehensive Overview of N-4-(2-fluoro-1-hydroxyethyl)phenylacetamide (CAS No. 2228958-22-1): Properties, Applications, and Market Insights

N-4-(2-fluoro-1-hydroxyethyl)phenylacetamide (CAS No. 2228958-22-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This fluorinated acetamide derivative is characterized by its unique molecular structure, which includes a fluoro-hydroxyethyl moiety attached to a phenylacetamide backbone. The presence of both fluorine and hydroxyl groups in its structure makes it a valuable intermediate for drug discovery and medicinal chemistry applications.

The compound's CAS number 2228958-22-1 serves as a unique identifier in chemical databases, ensuring precise tracking in research and industrial applications. Researchers often search for "N-4-(2-fluoro-1-hydroxyethyl)phenylacetamide synthesis" or "CAS 2228958-22-1 applications" to explore its potential uses. Recent studies highlight its role as a building block for novel therapeutic agents, particularly in targeting metabolic disorders and inflammatory pathways.

From a chemical perspective, N-4-(2-fluoro-1-hydroxyethyl)phenylacetamide exhibits moderate solubility in polar organic solvents, which is crucial for its handling in laboratory settings. Its stability under controlled conditions makes it suitable for long-term storage, though precautions should be taken to avoid exposure to strong acids or bases. The fluoro-hydroxyethyl group contributes to its distinctive reactivity profile, enabling selective modifications in multi-step synthetic routes.

In the pharmaceutical industry, this compound has been investigated for its potential as a precursor in the development of fluoro-containing drugs, a class of medications known for enhanced metabolic stability and bioavailability. The incorporation of fluorine atoms into drug molecules, often referred to as "fluorine medicinal chemistry," has become a hot topic in recent years, with many researchers exploring "fluorinated drug design" strategies to improve therapeutic efficacy.

The global market for specialty fluorochemicals like N-4-(2-fluoro-1-hydroxyethyl)phenylacetamide has shown steady growth, driven by increasing demand in pharmaceutical R&D. Industry reports suggest that the "fluoro-organic compounds market" is projected to expand significantly, with particular interest in compounds bearing both fluorine and hydroxyl functionalities. This trend aligns with the growing emphasis on green chemistry principles, where researchers seek more efficient synthetic methods for complex molecules.

Analytical characterization of CAS 2228958-22-1 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods confirm the compound's structural integrity and ensure batch-to-batch consistency, which is critical for research reproducibility. Many laboratories searching for "N-4-(2-fluoro-1-hydroxyethyl)phenylacetamide analytical data" require detailed spectral information to validate their synthetic products.

Recent patent literature reveals growing interest in derivatives of N-4-(2-fluoro-1-hydroxyethyl)phenylacetamide, particularly in the context of targeted drug delivery systems. The compound's molecular framework allows for strategic modifications that can enhance tissue specificity or modify pharmacokinetic properties. This aligns with current pharmaceutical trends focusing on "precision medicine" and "personalized therapeutics," where molecular customization plays a pivotal role.

From a regulatory standpoint, CAS 2228958-22-1 is not currently listed under restricted substance inventories, making it accessible for legitimate research purposes. However, researchers should always consult the latest chemical safety guidelines when handling this or any other laboratory chemical. The compound's safety profile and handling requirements are frequently searched topics, particularly among new investigators entering the field of fluoroorganic chemistry.

The synthesis of N-4-(2-fluoro-1-hydroxyethyl)phenylacetamide typically involves multi-step organic transformations, with careful control of reaction conditions to preserve the sensitive fluoro-hydroxy functionality. Modern synthetic approaches emphasize atom economy and reduced waste generation, reflecting the broader shift toward sustainable chemistry practices. These methodologies are increasingly important as the chemical industry addresses environmental concerns and seeks to minimize its ecological footprint.

In academic circles, CAS 2228958-22-1 has become a subject of interest for graduate-level organic chemistry research, particularly in studies exploring regioselective fluorination techniques. The compound serves as an excellent case study for understanding how fluorine substituents influence molecular properties and reactivity patterns. Educational searches for "fluoro-acetamide chemistry experiments" often lead to resources featuring this compound as a model system.

Looking ahead, the scientific community anticipates continued exploration of N-4-(2-fluoro-1-hydroxyethyl)phenylacetamide and related structures in various therapeutic areas. With advances in computational chemistry and molecular modeling, researchers can now predict and optimize the biological activity of such compounds more efficiently. This computational-aided drug design approach represents a significant evolution in pharmaceutical development methodologies.

For procurement specialists and laboratory managers, sourcing high-quality CAS 2228958-22-1 requires attention to supplier credentials and analytical certificates. The compound is typically available through specialty chemical distributors catering to the pharmaceutical and biotechnology sectors. Recent supply chain trends indicate growing demand for such research-grade fluorochemicals, with quality assurance being a top priority for end-users.

In conclusion, N-4-(2-fluoro-1-hydroxyethyl)phenylacetamide (CAS No. 2228958-22-1) represents an important class of fluorinated organic compounds with diverse research applications. Its unique structural features and potential therapeutic relevance make it a valuable tool for medicinal chemists and pharmaceutical researchers. As the field of fluorine chemistry continues to evolve, this compound and its derivatives are likely to play an increasingly significant role in drug discovery and development pipelines worldwide.